BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Benzyl-(6-
methyl-benzothiazol-2-yl)-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Benzyl-(6-methyl-benzothiazol-2-
Compound Name:
yl)-amine

Cat. No.: B1333000

Disclaimer: Extensive literature searches did not yield specific data on the use of Benzyl-(6-
methyl-benzothiazol-2-yl)-amine as a chemical probe. The following application notes and
protocols are based on the known biological activities of the broader class of 2-amino-6-
methylbenzothiazole derivatives and information on structurally related compounds. These
should be considered as a starting point for investigation and not as established protocols for
this specific molecule.

Introduction

Benzyl-(6-methyl-benzothiazol-2-yl)-amine belongs to the benzothiazole class of
heterocyclic compounds. Benzothiazole derivatives are known to exhibit a wide range of
pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and
neuroprotective effects[1]. The core structure, 2-amino-6-methylbenzothiazole, has been a
scaffold for the synthesis of various biologically active molecules[1][2][3]. This document
outlines potential applications and suggested protocols for the investigation of Benzyl-(6-
methyl-benzothiazol-2-yl)-amine as a chemical probe, based on the activities of similar
compounds.

Potential Biological Applications

Based on the known activities of 2-amino-6-methylbenzothiazole derivatives, Benzyl-(6-
methyl-benzothiazol-2-yl)-amine could be investigated as a chemical probe in the following
areas:
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e Oncology: Many benzothiazole derivatives have demonstrated cytotoxic effects against
various cancer cell lines[4]. Potential applications include studying cell proliferation,
apoptosis, and specific signaling pathways involved in cancer progression.

o Antimicrobial Research: The benzothiazole scaffold is present in numerous compounds with
antibacterial and antifungal properties[5]. This compound could be used to probe
mechanisms of microbial growth inhibition.

o Neurodegenerative Diseases: Some benzothiazole derivatives have been explored as
agents for Alzheimer's disease by targeting enzymes like acetylcholinesterase[6].

o Anti-inflammatory Studies: The anti-inflammatory potential of benzothiazole compounds
suggests possible applications in studying inflammation pathways[6].

Physicochemical Properties and Data

No specific quantitative biological data (e.g., IC50, Ki) for Benzyl-(6-methyl-benzothiazol-2-
yl)-amine was found in the public domain. Basic chemical information is provided below.

Property Value Reference
CAS Number 56406-14-5 [7]
Molecular Formula C1sH14N2S [7]
Molecular Weight 254.35 g/mol [7]
Appearance Solid (predicted)

Expected to be soluble in
Solubility organic solvents like DMSO
and ethanol.

Experimental Protocols

The following are generalized protocols that can be adapted to investigate the biological activity
of Benzyl-(6-methyl-benzothiazol-2-yl)-amine.

General Workflow for Investigating Anticancer Activity
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This workflow outlines the steps to screen the compound for potential anticancer effects.
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Compound Preparation
(Stock Solution in DMSO)

Preparation
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(e.g., MCF-7, A549)

Cell Viability Assay

Data Analysis
A 4
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[Statistical Analysis]

(MTT or CellTiter-Glo)

Apoptosis Assay
(Annexin V/PI Staining)

Screening & Assays

Cell Migration Assay
(Wound Healing)

anistic Studies

Western Blot
(e.g., for apoptosis markers)

Signaling Pathway Analysis
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Reactants

Reaction Steps Product
Benzaldehyde

Step 1: Condensation Step 2: Reduction Benzyl-(6-methyl-
(Formation of Schiff Base) (e.g., with NaBH4) benzothiazol-2-yl)-amine

(Z-amino-e-methylbenzothiazole)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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